ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate

• IUPAC Name: ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate
• InChI: InChI=1S/C18H16Cl2N2O5/c1-2-27-17(23)10-15(12-5-3-4-6-14(12)20)21-18(24)13-8-7-11(19)9-16(13)22(25)26/h3-9,15H,2,10H2,1H3,(H,21,24)
• InChI Key: SVOFTTYNFKKIHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C18H16Cl2N2O5
• Molecular Weight: 411.2 g/mol

Description

Ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]-3-(2-chlorophenyl)propanoate is a chemical compound commonly known as ethyl ester of clofibric acid. This compound has been extensively studied in scientific research due to its potential as a therapeutic agent. In

Mechanism of Action

The mechanism of action of ethyl ester of clofibric acid is not fully understood. However, it is believed to work by activating peroxisome proliferator-activated receptor alpha (PPARα), which regulates lipid metabolism and inflammation. It may also inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
Ethyl ester of clofibric acid has been shown to have various biochemical and physiological effects. It can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It can also decrease lipid levels in the blood by increasing the expression of genes involved in lipid metabolism. Additionally, it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl ester of clofibric acid in lab experiments is its low toxicity. It is also relatively easy to synthesize. However, one limitation is that it may not be suitable for use in certain cell types or animal models.

Future Directions

There are several future directions for research on ethyl ester of clofibric acid. One direction is to investigate its potential as a treatment for metabolic disorders such as diabetes and hyperlipidemia. Another direction is to further explore its anti-inflammatory and anti-cancer properties. Additionally, research could focus on developing more potent analogs of ethyl ester of clofibric acid for therapeutic use.
Conclusion
In conclusion, ethyl ester of clofibric acid is a chemical compound that has been extensively studied for its potential as a therapeutic agent. It has anti-inflammatory and anti-cancer properties and may be useful in treating metabolic disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Ethyl ester of clofibric acid has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory and anti-cancer properties. Studies have also investigated its potential as a treatment for metabolic disorders such as diabetes and hyperlipidemia.